Cas no 145818-28-6 (4-tert-butyl-2-hydroxybenzonitrile)
145818-28-6 structure
Product Name:4-tert-butyl-2-hydroxybenzonitrile
CAS No:145818-28-6
MF:C11H13NO
MW:175.227022886276
MDL:MFCD09263968
CID:835670
PubChem ID:14954837
Update Time:2025-04-19
4-tert-butyl-2-hydroxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(tert-Butyl)-2-hydroxybenzonitrile
- 4-tert-butyl-2-hydroxybenzonitrile
- Benzonitrile, 4-(1,1-dimethylethyl)-2-hydroxy-
- CS-0005806
- QTLNIYPZXDQTKS-UHFFFAOYSA-N
- C90404
- SCHEMBL4231231
- AB50288
- DB-367981
- AKOS006330132
- 145818-28-6
- DTXSID00566030
- MFCD09263968
- 4-t-Butyl-2-hydroxybenzonitrile
- 4-(t-Butyl)-2-hydroxybenzonitrile
-
- MDL: MFCD09263968
- Inchi: 1S/C11H13NO/c1-11(2,3)9-5-4-8(7-12)10(13)6-9/h4-6,13H,1-3H3
- InChI Key: QTLNIYPZXDQTKS-UHFFFAOYSA-N
- SMILES: OC1=C(C#N)C=CC(=C1)C(C)(C)C
Computed Properties
- Exact Mass: 175.09979
- Monoisotopic Mass: 175.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 44Ų
Experimental Properties
- Density: 1.07±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.21 g/l) (25 º C),
- PSA: 44.02
4-tert-butyl-2-hydroxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019099256-1g |
4-(tert-Butyl)-2-hydroxybenzonitrile |
145818-28-6 | 95% | 1g |
475.24 USD | 2021-06-17 | |
| abcr | AB555835-250 mg |
4-(t-Butyl)-2-hydroxybenzonitrile; . |
145818-28-6 | 250MG |
€339.20 | 2022-07-28 | ||
| abcr | AB555835-1 g |
4-(t-Butyl)-2-hydroxybenzonitrile; . |
145818-28-6 | 1g |
€633.30 | 2022-07-28 | ||
| eNovation Chemicals LLC | Y0990636-5g |
4-tert-butyl-2-hydroxybenzonitrile |
145818-28-6 | 95% | 5g |
$1800 | 2024-08-02 | |
| Chemenu | CM156343-1g |
4-(tert-butyl)-2-hydroxybenzonitrile |
145818-28-6 | 95% | 1g |
$505 | 2022-12-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSL0081-1G |
4-tert-butyl-2-hydroxybenzonitrile |
145818-28-6 | 95% | 1g |
¥ 2,587.00 | 2023-04-05 | |
| abcr | AB555835-250mg |
4-(t-Butyl)-2-hydroxybenzonitrile; . |
145818-28-6 | 250mg |
€651.20 | 2024-08-02 | ||
| abcr | AB555835-1g |
4-(t-Butyl)-2-hydroxybenzonitrile; . |
145818-28-6 | 1g |
€1220.10 | 2024-08-02 | ||
| 1PlusChem | 1P001DWL-100mg |
Benzonitrile, 4-(1,1-dimethylethyl)-2-hydroxy- |
145818-28-6 | 95% | 100mg |
$258.00 | 2024-06-20 | |
| 1PlusChem | 1P001DWL-250mg |
Benzonitrile, 4-(1,1-dimethylethyl)-2-hydroxy- |
145818-28-6 | 95% | 250mg |
$468.00 | 2024-06-20 |
4-tert-butyl-2-hydroxybenzonitrile Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
145818-28-6 (4-tert-butyl-2-hydroxybenzonitrile) Related Products
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- 62390-68-5(Benzonitrile, 3,5-bis(1,1-dimethylpropyl)-2-hydroxy-)
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- 143912-49-6(Benzonitrile,2-hydroxy-5-(1-methylethyl)-)
- 46057-54-9(4-hydroxy-3-(propan-2-yl)benzonitrile)
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